Tert-butyl 3-hydrazinylpropanoate

Specification

• CAS No.: 107349-78-0
• Molecular Formula: C7H16N2O2
• Molecular Weight: 160.21 g/mol
• IUPAC Name: tert-butyl 3-hydrazinylpropanoate
• Standard InChI: InChI=1S/C7H16N2O2/c1-7(2,3)11-6(10)4-5-9-8/h9H,4-5,8H2,1-3H3
• Standard InChI Key: AZLAJCVMMDCPSW-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)CCNN
• Canonical SMILES: CC(C)(C)OC(=O)CCNN

Introduction

Tert-butyl 3-hydrazinylpropanoate is a chemical compound with the molecular formula C7H16N2O2. It is a derivative of hydrazine, which is a versatile functional group used in various chemical reactions. This compound is of interest in organic synthesis due to its ability to participate in a wide range of chemical transformations, including oxidation, reduction, and substitution reactions.

Synthesis Methods

The synthesis of tert-butyl 3-hydrazinylpropanoate typically involves the reaction of tert-butyl 3-hydroxypropanoate with hydrazine hydrate. This process can be optimized under controlled conditions to ensure high purity and yield. Industrial production follows similar synthetic routes but on a larger scale, utilizing industrial-grade reagents and equipment to maximize efficiency.

Chemical Reactions

Tert-butyl 3-hydrazinylpropanoate undergoes various chemical reactions:

• Oxidation: It can be oxidized using agents like hydrogen peroxide or potassium permanganate to form oxides.

• Reduction: It can be reduced with agents such as sodium borohydride or lithium aluminum hydride to form hydrazine derivatives.

• Substitution: It participates in nucleophilic substitution reactions with nucleophiles like amines and alcohols.

Biological and Research Applications

This compound is used in organic synthesis for preparing hydrazine derivatives and other nitrogen-containing compounds. In biological research, it serves as a precursor for synthesizing biologically active molecules and studying enzyme mechanisms. Its potential therapeutic applications include drug development and as a building block for pharmaceuticals.

Biological Activity

Preliminary studies suggest that tert-butyl 3-hydrazinylpropanoate exhibits antimicrobial properties and potential anticancer activity through apoptosis induction. Derivatives of hydrazine compounds may also offer neuroprotective benefits.

Comparison with Similar Compounds

Tert-butyl 3-hydrazinylpropanoate is distinct due to its specific structure, allowing it to participate in a wide range of chemical reactions. Its versatility and reactivity make it valuable in both research and industrial applications.